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Compound of Interest

Compound Name: N,N-Bis(cyanoethyl)aniline

Cat. No.: B074002 Get Quote

Introduction

N,N-Bis(cyanoethyl)aniline is a significant chemical intermediate used in the synthesis of

dyes, polymers, and pharmaceuticals.[1][2] Its synthesis is primarily achieved through a double

Michael addition reaction, a class of conjugate addition, between aniline and acrylonitrile. This

document provides detailed protocols and application notes for researchers, scientists, and

professionals in drug development, focusing on the practical synthesis of this compound. The

reaction involves the nucleophilic addition of aniline to the activated alkene of acrylonitrile,

typically under catalytic conditions.[1][3]

Reaction Principle and Mechanism
The formation of N,N-Bis(cyanoethyl)aniline from aniline and acrylonitrile proceeds via a

consecutive Michael addition mechanism. Aniline acts as the Michael donor, and acrylonitrile

serves as the Michael acceptor. The reaction first forms the mono-adduct, 3-

(phenylamino)propanenitrile, which then undergoes a second Michael addition with another

molecule of acrylonitrile to yield the final bis-adduct. The reaction is generally facilitated by a

catalyst, which can be a base, a Lewis acid, or a transition metal salt.[1][4][5]
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Caption: Reaction pathway for the synthesis of N,N-Bis(cyanoethyl)aniline.

Physicochemical Properties of N,N-
Bis(cyanoethyl)aniline
The final product is typically a solid at room temperature and should be handled with

appropriate safety precautions.[1][2]

Property Value Reference(s)

CAS Number 1555-66-4 [2][6][7]

Molecular Formula C12H13N3 [1][2][6]

Molecular Weight 199.25 g/mol [6][8]

Appearance
Light beige to yellow crystalline

powder/solid
[1][6][9]

Melting Point 80-88 °C [2][6][7]

Boiling Point
165-180 °C at reduced

pressure (0.3-6 Torr)
[2][6]

Solubility

Soluble in organic solvents like

ethanol and acetone; insoluble

in water

[1][2]

General Experimental Workflow
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The overall process for the synthesis, purification, and analysis of N,N-Bis(cyanoethyl)aniline
follows a standard laboratory workflow. Proper planning and adherence to safety protocols are

essential at each stage.

Start: Planning & Safety Assessment

1. Reactant Preparation
(Aniline, Acrylonitrile, Catalyst, Solvent)

2. Reaction Setup
(Assemble glassware, inert atmosphere if needed)

3. Reaction Execution
(Controlled addition, heating/cooling, stirring)

4. Reaction Monitoring
(TLC, GC, or other methods)

Continue
reaction

5. Work-up & Isolation
(Quenching, extraction, solvent removal)

Reaction
complete

6. Purification
(Recrystallization or Column Chromatography)

7. Product Characterization
(MP, NMR, IR, Purity Analysis)

End: Data Analysis & Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanoethyl-aniline-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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